Cas no 2586126-93-2 (3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester)

3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester is a pyridine derivative with potential applications in pharmaceutical and agrochemical synthesis. The compound features a chloro and methoxy substitution pattern on the pyridine ring, which may enhance its reactivity and selectivity in coupling reactions or as an intermediate. The isopropyl ester group improves solubility in organic solvents, facilitating purification and handling. This structure is particularly useful for constructing complex molecules due to its functional group compatibility and stability under various reaction conditions. Its well-defined chemical properties make it a valuable building block for researchers developing bioactive compounds or specialty chemicals.

3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester structure

2586126-93-2 structure

Product Name:3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester

CAS No:2586126-93-2

MF:C₁₀H₁₂ClNO₃

MW:229.66

CID:5077151

Update Time:2025-05-25

3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester
- Inchi： 1S/C10H12ClNO3/c1-6(2)15-10(13)7-4-8(11)9(14-3)12-5-7/h4-6H,1-3H3
- InChI Key： XSDAIPSDNWDPIH-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC(=CN=1)C(OC(C)C)=O)Cl

3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021Q56-1g	Isopropyl 5-chloro-6-methoxynicotinate	2586126-93-2	95%	1g	$196.00	2025-02-12

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Additional information on 3-Pyridinecarboxylic acid, 5-chloro-6-methoxy-, 1-methylethyl ester

3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester

The compound 3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester (CAS No. 2586126-93-2) is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging biological activities.

Chemical Structure and Properties: The molecule features a pyridine ring substituted with a carboxylic acid group at position 3, a chlorine atom at position 5, and a methoxy group at position 6. The esterification of the carboxylic acid group with a 1-methylethyl (isopropyl) group further enhances its chemical stability and solubility properties. These structural features make it an ideal candidate for various chemical modifications and functionalizations.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving Friedel-Crafts alkylation, nucleophilic substitution, and esterification reactions. Researchers have focused on optimizing reaction conditions to improve yield and purity, ensuring scalability for industrial applications.

Applications in Pharmaceuticals: The compound has shown promising results in preclinical studies as a potential lead molecule for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in medicinal chemistry. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Environmental and Safety Considerations: As with all chemical compounds, understanding the environmental impact and safety profile of 3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles to ensure its safe use in both laboratory and industrial settings.

Future Directions: Ongoing research is exploring the use of this compound in advanced materials science applications, such as in the development of novel polymers or as a precursor for nanomaterial synthesis. Its unique electronic properties make it a candidate for applications in optoelectronics and sensors.

In conclusion, 3-Pyridinecarboxylic Acid, 5-Chloro-6-Methoxy-, 1-Methylethyl Ester (CAS No. 2586126-93-2) stands out as a versatile compound with immense potential across multiple disciplines. Its continued exploration will undoubtedly contribute to groundbreaking advancements in science and technology.